Cas no 2138803-82-2 (2-(4-Tert-butylphenyl)ethene-1-sulfonyl fluoride)

• Product Name: 2-(4-Tert-butylphenyl)ethene-1-sulfonyl fluoride
• CAS No: 2138803-82-2
• MF: C₁₂H₁₅FO₂S
• MW: 242.309705972672
• CID: 6006347
• PubChem ID: 164670696
• Update Time: 2025-06-14

2-(4-Tert-butylphenyl)ethene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138803-82-2
• 2-(4-tert-butylphenyl)ethene-1-sulfonyl fluoride
• EN300-728883
• 2-(4-Tert-butylphenyl)ethene-1-sulfonyl fluoride

• Inchi： 1S/C12H15FO2S/c1-12(2,3)11-6-4-10(5-7-11)8-9-16(13,14)15/h4-9H,1-3H3/b9-8+
• InChI Key： UCGHAQZNFIDVRO-CMDGGOBGSA-N
• SMILES： S(/C=C/C1C=CC(=CC=1)C(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 242.07767905g/mol
• Monoisotopic Mass: 242.07767905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(4-Tert-butylphenyl)ethene-1-sulfonyl fluoride

Recent Advances in the Application of 2-(4-Tert-butylphenyl)ethene-1-sulfonyl fluoride (CAS: 2138803-82-2) in Chemical Biology and Drug Discovery

The compound 2-(4-Tert-butylphenyl)ethene-1-sulfonyl fluoride (CAS: 2138803-82-2) has recently emerged as a promising chemical probe and therapeutic agent in the field of chemical biology and drug discovery. This sulfonyl fluoride derivative belongs to a class of reactive electrophiles that exhibit unique reactivity towards nucleophilic residues in proteins, making it a valuable tool for target identification and covalent inhibitor development. Recent studies have highlighted its potential in addressing challenging drug targets, particularly in the areas of oncology and neurodegenerative diseases.

A 2023 study published in Nature Chemical Biology demonstrated the compound's exceptional selectivity as a covalent inhibitor of serine hydrolases. The researchers utilized activity-based protein profiling (ABPP) to show that 2-(4-Tert-butylphenyl)ethene-1-sulfonyl fluoride selectively modifies a subset of enzymes involved in lipid metabolism, with minimal off-target effects. The tert-butyl group was found to contribute significantly to the compound's membrane permeability and target engagement in cellular models, addressing a key challenge in covalent drug development.

In the context of cancer research, a recent publication in Journal of Medicinal Chemistry (2024) reported the development of analogs based on the 2138803-82-2 scaffold that show potent activity against drug-resistant EGFR mutants. The lead compound demonstrated improved pharmacokinetic properties compared to earlier generation covalent EGFR inhibitors, with the sulfonyl fluoride warhead providing a more balanced reactivity profile that reduces toxicity concerns while maintaining efficacy.

Structural biology studies have provided important insights into the molecular interactions of 2-(4-Tert-butylphenyl)ethene-1-sulfonyl fluoride with its protein targets. Cryo-EM and X-ray crystallography data reveal that the compound adopts a unique binding mode where the ethene bridge positions the sulfonyl fluoride group for optimal nucleophilic attack by the target residue, while the tert-butylphenyl moiety occupies a hydrophobic pocket that contributes to binding affinity and selectivity.

Recent advancements in synthetic methodology have also improved access to this compound and its derivatives. A 2023 paper in Organic Letters described a novel photocatalytic route to synthesize 2-(4-Tert-butylphenyl)ethene-1-sulfonyl fluoride with higher yield and purity, addressing previous challenges in large-scale production. This development is particularly significant for translational research aiming to move these compounds into preclinical development.

The unique properties of 2138803-82-2 have also found applications in chemical proteomics. Researchers have developed bifunctional probes incorporating this scaffold that enable both target identification and subsequent pull-down experiments. This dual functionality has proven valuable in deconvoluting complex mechanisms of action and identifying novel drug targets in phenotypic screening campaigns.

Looking forward, the scientific community anticipates expanded applications of 2-(4-Tert-butylphenyl)ethene-1-sulfonyl fluoride in targeted protein degradation and covalent PROTAC development. Preliminary results presented at recent conferences suggest that the compound's reactivity profile may be ideal for developing heterobifunctional molecules that can covalently engage both the target protein and E3 ligase machinery.

In conclusion, 2-(4-Tert-butylphenyl)ethene-1-sulfonyl fluoride represents a versatile and promising scaffold in modern drug discovery. Its balanced reactivity, combined with recent synthetic and analytical advancements, positions this compound as a valuable tool for both basic research and therapeutic development. Future studies will likely explore its potential in addressing currently undruggable targets and expanding the toolbox of covalent chemical biology.